![molecular formula C12H8F3NO3 B2918394 6-Methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid CAS No. 929974-06-1](/img/structure/B2918394.png)
6-Methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid is a chemical compound with the molecular formula C12H8F3NO3 and a molecular weight of 271.19 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H8F3NO3/c1-19-6-2-3-9-7(4-6)10(12(13,14)15)8(5-16-9)11(17)18/h2-5H,1H3,(H,17,18) .Physical And Chemical Properties Analysis
The predicted melting point of this compound is 144.41° C . The predicted boiling point is approximately 386.4° C at 760 mmHg . The predicted density is approximately 1.5 g/cm^3 . The predicted refractive index is n 20D 1.56 .Scientific Research Applications
Corrosion Inhibitors Quinoline derivatives, including 6-Methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid, are extensively utilized as anticorrosive materials due to their capability to form highly stable chelating complexes with surface metallic atoms through coordination bonding. These derivatives show significant effectiveness against metallic corrosion, attributed to their high electron density, which enables the effective adsorption and formation of complexes with metallic surfaces. The presence of polar substituents, such as methoxy groups, enhances their adsorption capabilities, making them valuable in protecting metals from corrosion (C. Verma, M. Quraishi, E. Ebenso, 2020).
Biocatalyst Inhibition by Carboxylic Acids Carboxylic acids, like this compound, have shown potential as microbial inhibitors, affecting the metabolism and growth of microbes such as Escherichia coli and Saccharomyces cerevisiae. These acids are studied for their antimicrobial properties, which could be beneficial in various applications, including food preservation and the development of antimicrobial agents. The inhibitory effects are mainly attributed to their impact on cell membrane integrity and internal pH of microbes (L. Jarboe, Liam A. Royce, Ping-huai Liu, 2013).
Optoelectronic Materials Quinoline derivatives, including this compound, are utilized in the development of optoelectronic materials due to their excellent π–π stacking ability and aromatic discotic systems. These materials find applications in n-type semiconductors, sensors, nonlinear optical chromophores, liquid crystals, and microporous polymers for energy storage. Their unique molecular design enables the creation of novel nano and microstructures for advanced device applications (J. Segura, Rafael Juárez, M. Ramos, C. Seoane, 2015).
Environmental Biodegradation Research into the environmental degradation of polyfluoroalkyl chemicals, to which this compound may be structurally related, has highlighted the challenges in assessing the environmental fate and impact of these substances. The degradation processes, including microbial degradation, play a crucial role in determining the persistence and accumulation of these chemicals in the environment. Understanding these processes is vital for risk assessment and management of potentially hazardous chemicals (Jinxia Liu, Sandra Mejia Avendaño, 2013).
Bioaccumulative Assessment The study of perfluoroalkyl acids, which share some structural similarities with this compound, provides insight into the bioaccumulation potential of such compounds. While the specific bioaccumulation potential of this compound would require direct study, the research on related perfluoroalkyl substances can offer a framework for understanding how structural characteristics influence environmental persistence and bioaccumulation (J. Conder, R. Hoke, W. de Wolf, M. H. Russell, R. Buck, 2008).
Safety and Hazards
6-Methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid is labeled with the GHS07 pictogram . The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO3/c1-19-6-2-3-9-7(4-6)10(12(13,14)15)8(5-16-9)11(17)18/h2-5H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGMCYGPOOGBRCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=CN=C2C=C1)C(=O)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.